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Compound of Interest

Compound Name: Entacapone-d10

Cat. No.: B10788368 Get Quote

Executive Summary
Entacapone-d10 is the stable isotope-labeled (SIL) analog of Entacapone, a specific catechol-

O-methyltransferase (COMT) inhibitor used in the treatment of Parkinson’s disease. In

bioanalytical contexts—specifically Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS)—Entacapone-d10 serves as the gold-standard Internal Standard (IS). Its +10 Da

mass shift, derived from the deuteration of the N,N-diethyl moiety, eliminates isotopic

interference (crosstalk) from the native analyte's natural isotopes.

This guide provides a vetted list of commercial suppliers, analyzes the critical stereochemical

implications of the (E) vs. (Z) isomers, and details a self-validating LC-MS/MS protocol for

quantifying Entacapone in human plasma.

Technical Rationale: The d10 Advantage
Mass Shift and Isotopic Overlap
Native Entacapone (

) has a monoisotopic mass of 305.10. Entacapone-d10 (

) has a mass of 315.16.

The +10 Da shift is strategically chosen to prevent the "M+2" or "M+4" isotopic contributions of

the native drug from interfering with the IS channel. Unlike d3 or d5 analogs, a d10 label

ensures absolute spectral separation even at high concentration limits (ULOQ).
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Structural Integrity & Label Position
The deuterium labels are located on the diethylamine side chain (

).

Stability: This position is chemically stable and resistant to deuterium-hydrogen exchange

(scrambling) in aqueous mobile phases, unlike labels placed on acidic phenolic protons.

Fragmentation Note: In MS/MS, if the primary transition involves the loss of the diethylamine

group, the daughter ion will lose the label. Therefore, Q1 (Precursor) selectivity is the primary

discrimination factor.

Commercial Supplier Landscape
The following table summarizes verified suppliers. Note the critical distinction between the (E)-

isomer (Active Pharmaceutical Ingredient) and the (Z)-isomer (Impurity/Metabolite).

Table 1: Commercial Suppliers of Entacapone-d10
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Supplier Catalog No.
Isomer
Specificatio
n

Purity
(Isotopic)

CAS
Number

Notes

Cayman

Chemical
10010571

Unspecified

(Implies mix

or E)

99%

deuterated

1185241-19-

3

Supplied as

crystalline

solid.

Solubility in

DMSO ~30

mg/mL.

C/D/N

Isotopes
D-6835 Unspecified 99 atom % D

1185241-19-

3

Canadian

supplier. High

enrichment

focus.

Toronto

Research

Chemicals

(TRC)

E558492
cis-(Z)-

Isomer 98%
1185241-19-

3

CRITICAL:

Listed

specifically as

cis. May not

co-elute with

trans-

Entacapone.

Sussex

Research
SI050060

trans-(E)-

Isomer
>95%

1185241-19-

3

Explicitly lists

trans (E)

isomer.

Recommend

ed for

accurate

retention time

matching.

MedChemEx

press
HY-14280S Unspecified 99%

1185241-19-

3

Global

distributor.

⚠️ Critical Insight: The Stereochemistry Trap
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Entacapone exists as (E) and (Z) isomers.[1][2][3][4] The (E)-isomer is the active drug. The (Z)-

isomer is a known impurity (Impurity A) and a plasma metabolite.

Risk: If you purchase cis-Entacapone-d10 (Z-form) to quantify the active drug (E-form), the

IS may elute at a different retention time. This negates the IS's ability to compensate for

matrix effects occurring at the specific elution time of the analyte.

Recommendation: Always verify the Certificate of Analysis (CoA) for isomeric purity. Prefer

suppliers like Sussex Research that explicitly state the trans configuration, or confirm co-

elution during method development.

Methodological Application: Self-Validating LC-
MS/MS Protocol
This protocol uses Entacapone-d10 to quantify Entacapone in human plasma. It relies on

Protein Precipitation (PPT) for high throughput and reproducibility.

Reagent Preparation
Stock Solution: Dissolve 1 mg Entacapone-d10 in 1 mL DMSO (1 mg/mL). Store at -20°C.

Working IS Solution: Dilute Stock to 500 ng/mL in 50:50 Methanol:Water.

Sample Preparation (Workflow Diagram)

Plasma Sample
(50 µL)

Add IS
(20 µL Entacapone-d10)

Precipitation
Add 200 µL ACN (0.1% FA)

Vortex
(1 min)

Centrifuge
(10,000 x g, 10 min)

Supernatant Transfer
Dilute 1:1 with Water LC-MS/MS Injection

Click to download full resolution via product page

Figure 1: Protein precipitation workflow ensuring matrix removal while maintaining IS

equilibration.

LC-MS/MS Conditions
Column: Phenomenex Kinetex C18 (50 x 2.1 mm, 2.6 µm) or equivalent.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.derpharmachemica.com/pharma-chemica/determination-of-impurities-in-formulated-form-of-entacapone-by-using-rp--hplc-method.pdf
https://patents.google.com/patent/US20090326062A1/en
https://www.researchgate.net/figure/Chemical-structures-of-a-E-and-b-Z-isomers-of-entacapone_fig8_261137727
https://patents.google.com/patent/CA2674094A1/en
https://www.benchchem.com/product/b10788368?utm_src=pdf-body
https://www.benchchem.com/product/b10788368?utm_src=pdf-body
https://www.benchchem.com/product/b10788368?utm_src=pdf-body
https://www.benchchem.com/product/b10788368?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10788368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mobile Phase A: 0.1% Formic Acid in Water.[5][6]

Mobile Phase B: Acetonitrile.[5]

Gradient: 10% B to 90% B over 3.0 min.

Ionization: ESI Negative Mode (Preferred for Nitrocatechols) or Positive Mode.

Table 2: MRM Transitions (Negative Mode)

Analyte
Precursor Ion
(Q1)

Product Ion
(Q3)

Collision
Energy (eV)

Mechanism

Entacapone
304.1 (

)
233.0 -25

Loss of

diethylamine +

Entacapone-d10
314.2 (

)
233.0 -25

Loss of labeled

diethylamine

Note: In this transition, the d10 label is lost in the fragment (Q3 = 233 for both). Specificity is

achieved solely by the Precursor (Q1) separation (304 vs 314). Ensure chromatographic

resolution from potential interferences.

Quality Assurance & Troubleshooting
Isomer Conversion
Entacapone is photo-labile and can isomerize from (E) to (Z) upon exposure to light.

Protocol Rule: Perform all extraction steps under yellow monochromatic light or low-light

conditions.

QC Check: Periodically inject a "System Suitability" mix containing both E and Z isomers to

ensure they are chromatographically resolved.

Scrambling Check
Although the diethyl label is stable, confirm the absence of deuterium exchange:
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Infuse Entacapone-d10 in Mobile Phase A/B (50:50) for 1 hour.

Monitor the M+9 and M+10 abundances. Significant decrease in M+10 indicates instability.

Decision Logic for Supplier Selection

Select Entacapone-d10 Supplier

Check Stereochemistry
(CoA)

Is it Trans (E)?

Approved for Purchase
(e.g., Sussex, Cayman)

Yes

Is it Cis (Z)?

No

Reject for Quant
(Impurity Standard Only)

Yes

Unspecified?

No

Request CoA / Test RT

Yes

Matches Native Mismatches

Click to download full resolution via product page
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Figure 2: Decision tree for sourcing the correct isomeric standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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